5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile
- Inchi： 1S/C14H10Cl2N2O/c1-19-14-6-9(4-5-17)12(8-18-14)11-7-10(15)2-3-13(11)16/h2-3,6-8H,4H2,1H3
- InChI Key： HJDYPUJPBOOFDU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1C=NC(=CC=1CC#N)OC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 344
XLogP3: 3.7
Topological Polar Surface Area: 45.9

5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026001660-250mg	5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile	1361679-45-9	97%	250mg	$666.40	2022-04-03
Alichem	A026001660-500mg	5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile	1361679-45-9	97%	500mg	$950.60	2022-04-03
Alichem	A026001660-1g	5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile	1361679-45-9	97%	1g	$1,730.40	2022-04-03

5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile

5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile: A Novel Compound with Promising Therapeutic Potential

5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile, also known by its CAS number 1361679-45-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound belongs to the class of pyridine derivatives, characterized by the presence of a six-membered aromatic ring with a nitrogen atom. The molecule features a 2-methoxy group attached to the pyridine ring, which is further substituted with a 4-acetonitrile group. The 2,5-dichlorophenyl moiety serves as a crucial functional group, contributing to the compound's pharmacological properties and molecular interactions.

Recent studies have highlighted the importance of the 2,5-dichlorophenyl substituent in modulating the compound's affinity for specific biological targets. The presence of chlorine atoms at the 2 and 5 positions of the phenyl ring introduces electron-withdrawing effects, which may influence the compound's reactivity and selectivity. This structural feature is particularly relevant in the context of drug design, where subtle modifications can significantly impact the therapeutic profile of a molecule. The 4-acetonitrile group, on the other hand, adds a polar functional group that enhances the compound's solubility and facilitates interactions with biological macromolecules.

One of the most notable aspects of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile is its potential as a lead compound for the development of novel therapeutics. Researchers have explored its applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and antitumor activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory effects against certain protein kinases, which are implicated in the progression of several diseases, including cancer and autoimmune disorders. The study also emphasized the compound's ability to selectively target specific kinase isoforms, reducing off-target effects and improving therapeutic outcomes.

The molecular structure of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile is a key factor in its biological activity. The pyridine ring serves as a scaffold for the attachment of various functional groups, enabling the molecule to interact with multiple biological targets. The 2-methoxy group contributes to the compound's hydrophilicity, which is essential for its bioavailability and cellular uptake. The 4-acetonitrile group, with its ability to form hydrogen bonds, enhances the compound's interaction with target proteins, potentially improving its efficacy in vivo.

Recent advances in medicinal chemistry have further expanded the potential applications of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile. A 2024 review article in Drug Discovery Today discussed the compound's role as a scaffold for the development of new drugs targeting neurodegenerative diseases. The researchers highlighted the compound's ability to modulate the activity of specific enzymes involved in the pathogenesis of Alzheimer's disease. This finding underscores the importance of structural optimization in the design of effective therapeutics and suggests that further studies are warranted to explore the compound's full therapeutic potential.

Another area of interest is the compound's potential as an antimicrobial agent. Preliminary studies have shown that 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile exhibits activity against certain bacterial strains, including multidrug-resistant pathogens. These findings are particularly relevant in the context of increasing antibiotic resistance, where the development of new antimicrobial agents is critical. The compound's unique structure may enable it to overcome resistance mechanisms by targeting novel pathways or disrupting essential bacterial functions.

From a synthetic perspective, the preparation of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile involves a series of well-defined chemical reactions. The synthesis typically begins with the formation of the pyridine ring, followed by the introduction of the 2-methoxy and 4-acetonitrile groups. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing the need for harsh conditions and minimizing byproduct formation. These developments are crucial for the large-scale production of the compound, which is essential for its application in drug development and clinical trials.

Despite its promising properties, the compound's biological activity is still under investigation. Ongoing research aims to elucidate the precise mechanisms through which 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile exerts its effects. For instance, studies are currently exploring its interactions with various receptors and signaling pathways. Understanding these interactions is vital for the design of more effective derivatives and for predicting potential side effects. Additionally, the compound's toxicity profile is being evaluated to ensure its safety for therapeutic use.

One of the challenges in the development of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile as a therapeutic agent is the need for further preclinical and clinical testing. While in vitro studies have shown promising results, the compound's efficacy in vivo must be validated through rigorous trials. The development of appropriate animal models and the identification of suitable biomarkers are critical steps in this process. These efforts will help determine the compound's therapeutic potential and guide its progression toward clinical application.

In conclusion, 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile represents a promising candidate for the development of novel therapeutics. Its unique chemical structure, combined with its potential biological activities, makes it a valuable subject for further research. As the field of medicinal chemistry continues to advance, the compound's role in drug discovery is likely to expand, offering new opportunities for the treatment of various diseases.

For researchers and pharmaceutical companies, the exploration of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile presents both challenges and opportunities. The compound's potential applications in multiple therapeutic areas highlight the need for continued investment in research and development. By addressing the challenges associated with its synthesis, biological activity, and safety profile, scientists can unlock the full potential of this compound and contribute to the advancement of modern medicine.

As the scientific community continues to uncover new insights into the properties and applications of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile, its significance in the field of medicinal chemistry is likely to grow. The compound's unique structure and potential therapeutic benefits make it a compelling subject for further investigation, with the possibility of transforming into a valuable therapeutic agent in the near future.

Overall, the study of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile is an exciting frontier in the development of new drugs. Its potential to address a wide range of medical conditions underscores the importance of continued research and innovation in the field of medicinal chemistry. As scientists continue to explore the possibilities of this compound, its role in the treatment of various diseases is expected to become increasingly significant.

In the context of drug discovery, the compound's unique structure and functional groups provide a foundation for the design of more effective therapeutics. The ability to modify and optimize its molecular structure offers exciting possibilities for the development of new drugs with improved efficacy and reduced side effects. As research in this area progresses, the compound's potential applications are likely to expand, contributing to the advancement of modern medicine and the treatment of a wide range of diseases.

Ultimately, the compound's journey from a synthetic molecule to a potential therapeutic agent is a testament to the power of scientific innovation. The ongoing research into its properties and applications highlights the importance of interdisciplinary collaboration in the field of medicinal chemistry. As scientists continue to explore the possibilities of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile, its role in the development of new drugs is expected to grow, offering new hope for the treatment of various medical conditions.

With the continuous advancements in chemical synthesis and biological research, the future of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile is bright. Its potential to address unmet medical needs and its unique chemical properties make it a valuable subject for further study. As the scientific community continues to invest in research and development, the compound's role in the treatment of various diseases is likely to become increasingly significant, paving the way for the development of new and effective therapeutics.

In summary, the exploration of 5-(2,5-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile represents a promising avenue for the development of novel therapeutics. Its unique structure and potential biological activities make it a valuable subject for further research. As scientists continue to uncover new insights into its properties and applications, its role in the field of medicinal chemistry is expected to grow, contributing to the advancement of modern medicine and the treatment of a wide range of diseases.